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A comprehensive guide to personal protective equipment (PPE) and operational plans for

ensuring personnel safety during laboratory decontamination, with a focus on procedures

analogous to the ContraCon™ decontamination routine.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals engaged in laboratory decontamination processes. While

"ContraCon™" refers to a specific automated, high-heat decontamination routine for

incubators and does not involve the direct handling of a chemical agent, the principles of

personal protection are paramount in any laboratory environment where hazardous materials

are present.[1] This guide outlines the necessary personal protective equipment (PPE),

procedural steps, and disposal plans to ensure a safe working environment.

I. Personal Protective Equipment (PPE) for
Decontamination Tasks
The selection and proper use of PPE are critical to minimize exposure to hazardous

substances that may be present in a laboratory setting prior to, during, and after a

decontamination cycle.[2][3] The following table summarizes the recommended PPE for tasks

associated with preparing for and cleaning up after decontamination processes that may

involve residual hazardous materials.
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PPE Component Specification Purpose

Relevant

Standards/Guideline

s

Gloves

Two pairs of

disposable, powder-

free gloves (e.g.,

nitrile or neoprene)

tested for resistance

to chemotherapy

drugs and other

hazardous chemicals.

[4][5][6]

To prevent skin

contact with

contaminants. Double-

gloving provides an

extra layer of

protection.

ASTM D6978[3]

Gown

Disposable, long-

sleeved gown made of

low-permeability fabric

with a solid front and

tight-fitting cuffs.[4][5]

[6]

To protect the body

from splashes and

aerosols of hazardous

materials.

Look for gowns tested

for resistance to

chemotherapy drugs.

[3]

Eye and Face

Protection

Goggles and a face

shield, or a full face-

piece respirator.[5][6]

To protect the eyes

and face from

splashes of hazardous

materials or waste.

OSHA 29 CFR

1910.133

Respiratory Protection

NIOSH-approved

respirator (e.g., N95

or higher) may be

required depending on

the nature of the

contaminants and the

risk of aerosolization.

[3][5]

To protect against

inhalation of airborne

contaminants.

NIOSH

recommendations

Head and Shoe

Covers

Disposable head/hair

covers and shoe

covers.[5][6]

To prevent

contamination of hair

and personal footwear

and to reduce the

General laboratory

safety protocols
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spread of

contaminants.

II. Procedural Workflow for Safe Decontamination
The following workflow outlines the key steps for safely preparing for and completing a

decontamination process in a laboratory setting. This procedure is designed to protect

personnel from potential exposure to hazardous materials that may be present in the

equipment being decontaminated.

Preparation Phase Decontamination Phase Post-Decontamination Phase

Don Appropriate PPE Prepare Decontamination Area Load Equipment for Decontamination Initiate Decontamination Cycle
(e.g., ContraCon™ routine) Unload Decontaminated Equipment Doff PPE Correctly Dispose of Contaminated Waste

Click to download full resolution via product page

Figure 1: General workflow for a laboratory decontamination process.

III. Experimental Protocols
Protocol 1: Donning and Doffing of Personal Protective Equipment

This protocol provides a step-by-step guide for the correct sequence of putting on (donning)

and taking off (doffing) PPE to prevent cross-contamination.

Donning Sequence:

Hand Hygiene: Wash hands thoroughly with soap and water or use an alcohol-based hand

sanitizer.

Gown: Put on a disposable gown, ensuring it is securely fastened at the back.[4]

Respiratory Protection (if required): Put on the respirator, ensuring a proper fit.

Eye and Face Protection: Put on goggles and a face shield.[5]
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Gloves: Don the first pair of gloves, tucking the cuffs under the gown sleeves. Don the

second pair of gloves over the gown cuffs.[4]

Doffing Sequence:

Outer Gloves: Remove the outer pair of gloves.

Gown and Inner Gloves: Remove the gown and inner gloves together, turning the gown

inside out as it is removed.

Hand Hygiene: Perform hand hygiene.

Eye and Face Protection: Remove the face shield and goggles.

Respiratory Protection (if used): Remove the respirator.

Hand Hygiene: Perform hand hygiene again.
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Figure 2: Sequential process for donning and doffing PPE.

IV. Disposal Plan for Contaminated Materials
Proper disposal of contaminated PPE and other materials is crucial to prevent the spread of

hazardous substances.[7] All disposable items should be considered hazardous waste and

handled according to institutional and regulatory guidelines.[8]

Disposal Procedure:
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Segregation: All contaminated disposable PPE (gloves, gowns, shoe covers, etc.) should be

placed in designated, clearly labeled hazardous waste containers.[9]

Containerization: Use leak-proof, puncture-resistant containers for sharp objects. For other

waste, use durable, labeled bags or bins.[7]

Labeling: All waste containers must be labeled in accordance with the Hazard

Communication Standard, indicating the type of hazard.[10]

Storage: Store hazardous waste in a secure, designated area away from general traffic until

it can be collected by a licensed waste disposal service.

Manifests: Maintain records of all hazardous waste generated and disposed of, as required

by regulations.[11]

Waste Handling Waste Management

Segregate Waste at Point of Use Place in Approved Containers Label Containers Clearly Store in Designated Area Arrange for Licensed Disposal Maintain Disposal Records

Click to download full resolution via product page

Figure 3: Logical flow for the disposal of contaminated materials.

By adhering to these guidelines, laboratories can ensure a high level of safety for all personnel

involved in decontamination procedures, thereby building a strong foundation of trust in their

safety and chemical handling practices.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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